Cas no 1821685-13-5 ((3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester)

• Product Name: (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester
• CAS No: 1821685-13-5
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD22395085
• CID: 5152692
• Update Time: 2025-06-08

(3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester
• Methyl (3S,4R)-4-aminotetrahydrofuran-3-carboxylate

• MDL： MFCD22395085
• Inchi： 1S/C6H11NO3/c1-9-6(8)4-2-10-3-5(4)7/h4-5H,2-3,7H2,1H3/t4-,5+/m1/s1
• InChI Key： YQKCZMNEYIICEE-UHNVWZDZSA-N
• SMILES： O1C[C@H](N)[C@H](C(OC)=O)C1

Additional information on (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester

Introduction to (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester (CAS No. 1821685-13-5)

CAS No. 1821685-13-5 refers to a specific chiral compound, (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester, which has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the tetrahydrofuran (THF) derivative family, characterized by its unique stereochemical configuration at the 3S and 4R positions. The presence of both an amino group and a carboxylic acid methyl ester moiety makes it a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules.

The stereochemistry of (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester is crucial for its pharmacological properties. Chiral centers are often pivotal in determining the efficacy and selectivity of drug candidates. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds to enhance therapeutic outcomes while minimizing adverse effects. The stereochemical integrity of this compound has been extensively studied in the context of drug design, particularly for its potential applications in central nervous system (CNS) therapeutics.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry. The compound’s synthesis has been optimized for industrial-scale production, ensuring its availability for further research and development.

The pharmacological significance of (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester lies in its potential as a precursor for various bioactive molecules. Its structural framework is reminiscent of several known pharmacophores found in therapeutic agents targeting neurological disorders. For instance, derivatives of tetrahydrofurans have shown promise in treating conditions such as epilepsy and depression due to their ability to modulate neurotransmitter systems.

In clinical research, (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester has been investigated as a building block for novel anticonvulsant drugs. The amino group provides a site for further functionalization, allowing chemists to explore diverse chemical spaces. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on voltage-gated sodium channels, which are implicated in seizure activity. This finding underscores the compound’s potential as a lead candidate for further development.

The role of (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester extends beyond CNS applications. It has also been explored in the development of antibiotics and anti-inflammatory agents. The THF core is a common motif in natural products with known bioactivities, and modifications to this scaffold can lead to novel compounds with enhanced pharmacological profiles. Researchers have leveraged computational modeling and high-throughput screening to identify promising derivatives with improved efficacy and reduced toxicity.

From a chemical biology perspective, (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester serves as an important tool for studying enzyme mechanisms and substrate recognition. Its structural features allow it to interact with specific enzymes involved in metabolic pathways relevant to human health. By using this compound as a probe, scientists can gain insights into enzyme function and develop inhibitors or activators for therapeutic purposes.

The future prospects for (3S,4R)-4-Amino-tetrahydro-furan-3-carboxylic acid methyl ester are promising, given its versatility and potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly significant role in drug discovery and development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.